Cas no 14899-36-6 (Dexamethasone palmitate)

• Product Name: Dexamethasone palmitate
• CAS No: 14899-36-6
• MF: C₃₈H₅₉FO₆
• MW: 630.869876146317
• CID: 49957
• PubChem ID: 63044
• Update Time: 2025-11-02

Dexamethasone palmitate Chemical and Physical Properties

Names and Identifiers

• Dexamethasone palmitate
• 9-Fluoro-11b,17,21-trihydroxy-16a-methylpregna-1,4-diene-3,20-dione 21-palmitate
• DEXAMETHASOME PALMITATE
• Dexamethasone 21-Palmitate
• Dexamethasone palmitate (jan)
• Dexamethasone-21-palmitate
• dexapalmitate
• DXM-21-palmitate
• Limethason
• Limethason (tn)
• Limethasone
• Lipotalon
• D01615
• 9-FLUORO-11,17-DIHYDROXY-16-METHYL-21-((1- OXOHEXADECYL)OXY)PREGNA-1,4-DIENE-3,20-DIONE (11.BETA.,16.ALPHA.)-
• DEXAMETHASONE PALMITATE [WHO-DD]
• Dexamethasone palmitate [JAN]
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-((1-oxohexadecyl)oxy)-, (11beta,16alpha)-
• NOVA63035
• DTXSID8022903
• UNII-601XWN7060
• BRN 6031847
• 14899-36-6
• CHEBI:31471
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-beta,17,21-trihydroxy-16-alpha-methyl-, 21-palmitate
• SCHEMBL93887
• s5184
• 2-((8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl palmitate
• NOVA-63035
• Q27263139
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexadecanoate
• 9-Fluoro-11,17-dihydroxy-16-methyl-21-((1-oxohexadecyl)oxy)pregna-1,4-diene-3,20-dione (11beta,16alpha)-
• AKOS040741625
• 601XWN7060
• (11beta,16alpha)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl hexadecanoate
• Palmitic acid, 21-ester with 9-fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• HY-128922
• CS-0102469
• NCGC00522021-01
• MS-30856
• DXP
• DA-62804
• DTXCID202903
• G13029
• 9-FLUORO-11,17-DIHYDROXY-16-METHYL-21-((1-OXOHEXADECYL)OXY)PREGNA-1,4-DIENE-3,20-DIONE (11.BETA.,16.ALPHA.)-
• dexamethasone 26-palmitate

• Inchi： 1S/C38H59FO6/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-34(43)45-26-33(42)38(44)27(2)23-31-30-20-19-28-24-29(40)21-22-35(28,3)37(30,39)32(41)25-36(31,38)4/h21-22,24,27,30-32,41,44H,5-20,23,25-26H2,1-4H3/t27-,30+,31+,32+,35+,36+,37+,38+/m1/s1
• InChI Key： WDPYZTKOEFDTCU-WDJQFAPHSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(CCCCCCCCCCCCCCC)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 630.43000
• Monoisotopic Mass: 630.42956776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 18
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.12
• Melting Point: 60-65 ºC
• PSA: 100.90000
• LogP: 7.92790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Dexamethasone palmitate

Recent Advances in Dexamethasone Palmitate (14899-36-6) Research: A Comprehensive Review

Dexamethasone palmitate (CAS: 14899-36-6) is a lipophilic ester derivative of dexamethasone, a widely used glucocorticoid with potent anti-inflammatory and immunosuppressive properties. This compound has garnered significant attention in recent years due to its enhanced bioavailability and prolonged therapeutic effects compared to its parent molecule. The following research briefing synthesizes the latest findings on Dexamethasone palmitate, focusing on its pharmacological properties, clinical applications, and emerging trends in drug delivery systems.

Recent studies have highlighted the unique pharmacokinetic profile of Dexamethasone palmitate, attributed to its lipophilic nature. A 2023 study published in the Journal of Controlled Release demonstrated that the compound's esterification with palmitic acid significantly improves its tissue penetration and retention, particularly in inflammatory sites. This property makes it a promising candidate for targeted therapies in conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In the realm of drug delivery, innovative formulations of Dexamethasone palmitate have been explored to overcome the limitations of conventional glucocorticoid therapies. For instance, a 2024 preclinical study in Biomaterials Science reported the development of nanoparticle-encapsulated Dexamethasone palmitate, which exhibited sustained release kinetics and reduced systemic toxicity in animal models. These advancements underscore the potential of nanotechnology in optimizing the therapeutic index of this compound.

Clinical applications of Dexamethasone palmitate have also expanded beyond its traditional uses. A recent phase II trial (2023) investigated its efficacy in managing cytokine release syndrome (CRS) in patients undergoing CAR-T cell therapy. Preliminary results indicated a significant reduction in pro-inflammatory cytokines with a favorable safety profile, suggesting its utility in immunotherapy-related complications.

Despite these promising developments, challenges remain in the widespread adoption of Dexamethasone palmitate. Variability in metabolic conversion rates among patients and the need for specialized formulations pose hurdles in clinical translation. Ongoing research aims to address these issues through personalized medicine approaches and advanced drug delivery platforms.

In conclusion, Dexamethasone palmitate (14899-36-6) represents a versatile therapeutic agent with expanding applications in inflammation and immunomodulation. The integration of novel delivery systems and precision medicine strategies is expected to further enhance its clinical potential. Future research should focus on large-scale clinical validation and the development of standardized protocols for its use across diverse patient populations.